N,N-dimethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-sulfonamide

Specification

• CAS No.: 2640973-08-4
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N,N-dimethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-sulfonamide
• Standard InChI: InChI=1S/C15H20N4O2S/c1-18(2)22(20,21)19-10-7-12(8-11-19)14-6-5-13-4-3-9-16-15(13)17-14/h3-6,9,12H,7-8,10-11H2,1-2H3
• Standard InChI Key: AXNPZMUOIHHMPV-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)N1CCC(CC1)C2=NC3=C(C=CC=N3)C=C2
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)C2=NC3=C(C=CC=N3)C=C2

Introduction

N,N-Dimethyl-4-(4-Nitrophenyl)Piperazine-1-Sulfonamide

This compound, with a molecular formula of C12H18N4O4S and a molecular weight of 314.36 g/mol, is a piperazine derivative with a sulfonamide group. It shares structural similarities with the target compound but lacks the naphthyridine moiety.

N,N-Dimethyl-4-(Pyrimidin-2-YL)Piperazine-1-Sulfonamide

This compound, with a molecular formula of C10H17N5O2S and a molecular weight of 271.34 g/mol, is another piperazine derivative. It demonstrates how different heterocyclic rings can be incorporated into piperazine-based compounds.

1,8-Naphthyridine Derivatives

1,8-Naphthyridine derivatives have been explored for various biological activities, including antidiabetic properties. They are known for their versatility in medicinal chemistry.

Potential Applications and Research Directions

Given the lack of specific data on N,N-dimethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-sulfonamide, potential applications can be inferred from related compounds:

• Biological Activity: Compounds with similar structures have shown promise in various therapeutic areas, such as antimalarial activity for naphthyridine derivatives.

• Pharmaceutical Formulations: The presence of a sulfonamide group suggests potential antibacterial properties, although this is speculative without specific studies.

• Chemical Synthesis: Developing efficient synthesis routes for this compound could be a focus of future research.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
N,N-Dimethyl-4-(4-Nitrophenyl)Piperazine-1-Sulfonamide	C12H18N4O4S	314.36	General chemical research
N,N-Dimethyl-4-(Pyrimidin-2-YL)Piperazine-1-Sulfonamide	C10H17N5O2S	271.34	Potential therapeutic applications
1,8-Naphthyridine Derivatives	Variable	Variable	Antidiabetic, antimalarial

This table highlights the diversity of piperazine and naphthyridine derivatives, suggesting that N,N-dimethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-sulfonamide could have unique properties worthy of investigation.